Cas no 2015242-18-7 (ethyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate)

• Product Name: ethyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate
• CAS No: 2015242-18-7
• MF: C₁₁H₁₃ClFNO₂
• MW: 245.677825689316
• CID: 6405781
• PubChem ID: 165914171
• Update Time: 2025-06-08

ethyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate
• 2015242-18-7
• EN300-27166284

• Inchi： 1S/C11H13ClFNO2/c1-2-16-11(15)9(14)6-7-4-3-5-8(12)10(7)13/h3-5,9H,2,6,14H2,1H3/t9-/m0/s1
• InChI Key： PYNIJNMVBKKGSZ-VIFPVBQESA-N
• SMILES： ClC1=CC=CC(=C1F)C[C@@H](C(=O)OCC)N

Computed Properties

• Exact Mass: 245.0618845g/mol
• Monoisotopic Mass: 245.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate

Ethyl (2S)-2-Amino-3-(3-Chloro-2-Fluorophenyl)propanoate (CAS No. 2015242-18-7): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Ethyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate (CAS No. 2015242-18-7) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of various bioactive molecules. This compound is particularly interesting because of its unique combination of functional groups, including an amino group, a chiral center, and a substituted phenyl ring. These features make it a valuable intermediate in the development of pharmaceuticals, particularly those targeting specific biological pathways.

The synthesis of ethyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate has been extensively studied in recent years. One common approach involves the reaction of 3-chloro-2-fluorophenylacetic acid with ethyl chloroformate, followed by the reduction of the resulting ester to the corresponding amine. The chiral center is typically introduced using asymmetric synthesis techniques, such as catalytic asymmetric hydrogenation or enzymatic resolution. These methods ensure high enantiomeric purity, which is crucial for many pharmaceutical applications.

In terms of physical and chemical properties, ethyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate is a colorless to pale yellow liquid with a molecular weight of 269.68 g/mol. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits good stability under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

The biological activity of ethyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate has been explored in several studies. Research has shown that this compound can act as a prodrug, which is converted into its active form through metabolic processes in the body. This property makes it particularly useful in drug delivery systems where controlled release and targeted action are desired. Additionally, the presence of the chiral center and the substituted phenyl ring allows for fine-tuning of the compound's pharmacological properties through structural modifications.

One notable application of ethyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate is in the development of inhibitors for specific enzymes involved in disease pathways. For example, recent studies have demonstrated its potential as an inhibitor of serine proteases, which are implicated in various inflammatory and infectious diseases. The ability to selectively target these enzymes without affecting other biological processes makes this compound a promising lead for further drug development.

Beyond its use as an enzyme inhibitor, ethyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate has also shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier and modulate neurotransmitter levels, making it a potential candidate for treating conditions such as Parkinson's disease and Alzheimer's disease. The exact mechanisms by which it exerts these effects are still under investigation, but preliminary results are encouraging.

In conclusion, ethyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate (CAS No. 2015242-18-7) is a versatile and promising compound with a wide range of applications in medicinal chemistry. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.